Cas no 1513547-08-4 (N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide)

• Product Name: N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide
• CAS No: 1513547-08-4
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5692046
• PubChem ID: 44191302
• Update Time: 2025-08-02

N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-N-[(1s,4s)-4-aminocyclohexyl]acetamide
• SCHEMBL16374937
• SCHEMBL21198215
• EN300-718865
• 1821736-17-7
• SCHEMBL21213732
• AKOS020256707
• EN300-377430
• 1513547-08-4
• N-(4-aminocyclohexyl)-2-(dimethylamino)acetamide
• Acetamide, N-(4-aminocyclohexyl)-2-(dimethylamino)-
• N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide

• Inchi： 1S/C10H21N3O/c1-13(2)7-10(14)12-9-5-3-8(11)4-6-9/h8-9H,3-7,11H2,1-2H3,(H,12,14)
• InChI Key： XSWWERMVUITBTB-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)NC1CCC(CC1)N

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 357.8±42.0 °C(Predicted)
• pka: 15.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide

N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide: A Comprehensive Overview

The compound with CAS No. 1513547-08-4, commonly referred to as N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclohexylamine moiety with a dimethylaminoacetamide group, making it a valuable building block for various applications.

N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide exhibits a range of interesting chemical properties that make it suitable for diverse uses. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymeric compounds and bioactive molecules. Its ability to form strong hydrogen bonds and its flexibility in molecular design have been key factors in its growing popularity among researchers.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its potential as a scaffold for developing bioactive agents targeting various therapeutic areas, including central nervous system disorders and inflammation. The incorporation of the dimethylamino group into the molecule has been shown to enhance its pharmacokinetic properties, making it an attractive candidate for further investigation.

From a synthetic perspective, N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, which align with the growing emphasis on sustainable chemistry practices.

The compound's structural versatility also extends to its applications in materials science. Its ability to form supramolecular assemblies has been leveraged in the development of novel materials with tailored properties, such as stimuli-responsive polymers and advanced drug delivery systems. These applications underscore the compound's potential beyond traditional chemical synthesis.

Moreover, N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide has been studied for its interactions with biological systems. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential as a lead compound for drug development. However, further research is required to fully understand its safety profile and efficacy in vivo.

In conclusion, N-(4-Aminocyclohexyl)-2-(dimethylamino)acetamide (CAS No. 1513547-08-4) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and beyond.